Cas no 931100-02-6 (4,6,8-Trichloro-1,7-naphthyridine)

4,6,8-Trichloro-1,7-naphthyridine is a halogenated naphthyridine derivative with potential applications in pharmaceutical and agrochemical research. Its structure features three chlorine substituents at the 4, 6, and 8 positions, enhancing reactivity for further functionalization. This compound serves as a versatile intermediate in heterocyclic synthesis, enabling the development of biologically active molecules. The electron-withdrawing effects of the chlorine atoms improve its utility in nucleophilic substitution reactions, facilitating the introduction of diverse substituents. Its stability under standard conditions ensures reliable handling in laboratory settings. Researchers value this compound for its role in constructing complex naphthyridine-based scaffolds, particularly in medicinal chemistry and material science applications.
4,6,8-Trichloro-1,7-naphthyridine structure
931100-02-6 structure
Product Name:4,6,8-Trichloro-1,7-naphthyridine
CAS No:931100-02-6
MF:C8H3Cl3N2
MW:233.481818437576
MDL:MFCD18837814
CID:1031539
PubChem ID:71464212
Update Time:2025-10-15

4,6,8-Trichloro-1,7-naphthyridine Chemical and Physical Properties

Names and Identifiers

    • 4,6,8-Trichloro-1,7-naphthyridine
    • 4,6,8-Trichloro-1,7-phthyridine
    • AK127036
    • FCH1346454
    • ST2410897
    • AX8248827
    • AKOS016012603
    • A857290
    • CS-0157338
    • D82607
    • DTXSID50855981
    • 931100-02-6
    • AS-61307
    • DB-331847
    • MDL: MFCD18837814
    • Inchi: 1S/C8H3Cl3N2/c9-5-1-2-12-7-4(5)3-6(10)13-8(7)11/h1-3H
    • InChI Key: RXWXAIRRMCXMBL-UHFFFAOYSA-N
    • SMILES: ClC1C=CN=C2C(=NC(=CC2=1)Cl)Cl

Computed Properties

  • Exact Mass: 231.936181g/mol
  • Monoisotopic Mass: 231.936181g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 190
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 25.8
  • XLogP3: 3.7

Experimental Properties

  • Melting Point: 155-156℃

4,6,8-Trichloro-1,7-naphthyridine Pricemore >>

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